Cas no 2229378-04-3 (3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine
• CAS No: 2229378-04-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6244939
• PubChem ID: 165624757
• Update Time: 2025-10-21

3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine
• EN300-1794162
• 3-[(2,5-dimethylphenyl)methyl]-3-methoxyazetidine
• 2229378-04-3

• Inchi： 1S/C13H19NO/c1-10-4-5-11(2)12(6-10)7-13(15-3)8-14-9-13/h4-6,14H,7-9H2,1-3H3
• InChI Key： ADNJXDWYIDGEHY-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=C(C)C=CC=2C)CNC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine

Comprehensive Guide to 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine (CAS No. 2229378-04-3): Properties, Applications, and Market Insights

3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine (CAS No. 2229378-04-3) is a specialized azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methyl-methoxy substitution pattern, serves as a valuable building block in organic synthesis. With the growing demand for heterocyclic compounds in drug discovery, this molecule presents intriguing possibilities for researchers exploring bioactive small molecules and medicinal chemistry scaffolds.

The structural features of 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine include a four-membered azetidine ring substituted with both methoxy and (2,5-dimethylphenyl)methyl groups. This configuration creates interesting steric and electronic properties that influence its reactivity and potential biological activity. The CAS 2229378-04-3 compound has shown promise in preliminary studies as a pharmacophore element for various therapeutic targets, particularly in neurological and metabolic disorder research.

Recent trends in drug discovery 2024 highlight the importance of saturated nitrogen heterocycles like azetidines, as they often demonstrate improved metabolic stability compared to their aromatic counterparts. The 3-methoxyazetidine derivative structure offers researchers a versatile platform for developing novel enzyme inhibitors and receptor modulators. Its lipophilicity profile makes it particularly interesting for CNS-targeting compounds, a hot topic in current pharmaceutical development.

In synthetic chemistry applications, 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine serves as a valuable intermediate for constructing more complex molecular architectures. The presence of both methoxy group and aromatic substitution allows for diverse chemical modifications, making it a flexible building block in parallel synthesis and combinatorial chemistry approaches. Researchers working on fragment-based drug design often seek such multifunctional intermediates to accelerate their discovery pipelines.

The commercial availability of CAS 2229378-04-3 has increased in recent years, reflecting growing interest from both academic and industrial research groups. Suppliers typically offer this compound with various purity specifications to meet different research needs, from initial screening to advanced preclinical studies. Current market analysis suggests steady growth in demand for such specialty heterocycles, driven by expanding pharmaceutical R&D budgets worldwide.

From a green chemistry perspective, synthetic routes to 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine have evolved to incorporate more sustainable practices. Recent publications describe improved methods for azetidine ring formation with better atom economy and reduced waste generation. These advancements align with the pharmaceutical industry's increasing focus on sustainable synthesis and process chemistry optimization.

Analytical characterization of 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability profile has been investigated under various conditions, with most studies indicating good stability when stored properly. These physicochemical properties make it suitable for long-term research projects and scale-up activities.

Looking ahead, the potential applications of 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine continue to expand. Emerging research areas like proteolysis targeting chimeras (PROTACs) and molecular glues may benefit from incorporating this structural motif. The compound's balanced polar surface area and molecular weight characteristics position it well for these cutting-edge therapeutic modalities.

For researchers considering 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine for their projects, several key factors should be evaluated. The compound's solubility characteristics, stability under biological conditions, and compatibility with common coupling reactions should be verified for specific applications. Many leading contract research organizations now include this building block in their standard catalogs, reflecting its growing importance in modern drug discovery.

In conclusion, 3-(2,5-dimethylphenyl)methyl-3-methoxyazetidine (CAS No. 2229378-04-3) represents an important addition to the toolkit of medicinal chemists and synthetic researchers. Its unique structural features and versatile reactivity profile continue to inspire innovative applications across multiple therapeutic areas. As the demand for novel heterocyclic scaffolds grows, this compound is well-positioned to play a significant role in advancing pharmaceutical science and chemical biology research.